Cas no 1403-66-3 (Gentamicin)

• Product Name: Gentamicin
• CAS No: 1403-66-3
• MF: C₆₀H₁₂₃N₁₅O₂₁
• MW: 477.603g/mol
• CID: 41320
• PubChem ID: 441305
• Update Time: 2025-07-29

Gentamicin Chemical and Physical Properties

Names and Identifiers

• Gentamycin
• GENTAMYCINE
• GentamysinsolutionforBiochemistry
• Gentacycol
• Gentavet
• GENTAMICINUM
• Refobacin tm
• Uromycine
• 2-[4,6-Diamino-3-[3-amino-6-(1-methylaminoethyl)oxan-2-yl]oxy-2-hydroxycyclohexyl]oxy-5-methyl-4-methylaminooxane-3,5-diol
• Lyramycin
• Gentamicin
• (2R,3R,4S,5R)-2-[(1S,2R,3S,4S,6S)-4,6-Diamino-3-[(2S,3S,6S)-3-amino-6-[(1S)-1-(methylamino)ethyl]oxa
• Septigen
• Gentamycin Complex
• SCHEMBL537630
• UNII-T6Z9V48IKG
• HSDB 3087
• Centicin
• Gentamicina (INN-Spanish)
• Gentamicina [INN-Spanish]
• Gentamicin [INN]
• 4,6-diamino-3-(3-deoxy-4-C-methyl-3-(methylamino)pentopyranosyloxy)-2-hydroxycyclohexyl 2-amino-2,3,4,6,7-pentadeoxy-6-(methylamino)heptopyranoside
• AC-13386
• Gentamicinum [INN-Latin]
• DTXSID5034642
• Gentamicine
• 1403-66-3
• Gentamicin sulfate
• Genoptic S.O.P.
• Gentamicins
• Gentamicinum (Latin)
• Gentamycins
• EN300-19875459
• D08013
• Gentamicin (TN)
• Gentamicin [INN:BAN]
• AKOS015961211
• Gentamicina
• Oksitselanim
• Gentamicin sulphate sterile
• Gentamicinum (INN-Latin)
• SCHEMBL19996168
• Q422482
• Gentamycin-creme
• Gentamycinum
• DB00798
• Gentamicine [INN-French]
• Cidomycin
• FT-0626646
• Gentamycin-creme [German]
• 2-[4,6-diamino-3-[3-amino-6-[1-(methylamino)ethyl]oxan-2-yl]oxy-2-hydroxycyclohexyl]oxy-5-methyl-4-(methylamino)oxane-3,5-diol
• 1294497-75-8
• Gentamycin C1
• Garamicin
• CHEBI:17833
• 2-{[4,6-diamino-3-({3-amino-6-[1-(methylamino)ethyl]oxan-2-yl}oxy)-2-hydroxycyclohexyl]oxy}-5-methyl-4-(methylamino)oxane-3,5-diol
• FT-0668965
• NS00002225
• Gentamicine (INN-French)
• EINECS 215-765-8
• T6Z9V48IKG
• GTPL2427
• Gentamicin (BAN)
• CHEMBL329592
• (1R,2S,3S,4R,6S)-4,6-diamino-3-[3-deoxy-4-C-methyl-3-(methylamino)-beta-L-arabinopyranosyloxy]-2-hydroxycyclohexyl 2-amino-2,3,4,6,7-pentadeoxy-6-(methylamino)-beta-L-lyxo-heptopyranoside
• O-(6xi)-2-Amino-2,3,4,6,7-pentadeoxy-6-(methylamino)-alpha-D-erythro-heptopyranosyl-(1-->4)-O-[3-deoxy-4-C-methyl-3-(methylamino)-beta-L-arabinopyranosyl-(1-->6)]-2-deoxy-D-streptamine
• SCHEMBL196202
• O-2-amino-2,3,4,6,7-pentadeoxy-6-(methylamino)-alpha-D-ribo-heptopyranosyl-(1-4)-O-(3-deoxy-4-C-methyl-3-(methylamino)-beta-L-arabinopyranosyl-(1-6))-2-deoxy-D-streptamine
• CHEMBL195892
• (1R,2S,3S,4R,6S)-4,6-diamino-3-{[3-deoxy-4-C-methyl-3-(methylamino)-beta-L-arabinopyranosyl]oxy}-2-hydroxycyclohexyl (6x)-2-amino-2,3,4,6,7-pentadeoxy-6-(methylamino)-alpha-D-erythro-heptopyranoside
• 287730-69-2
• DTXSID20859638
• Q27103118
• CHEBI:27412
• Gentamicin C1 Deuterated Pentaacetate Salt (>90%)
• STL454325
• DA-63736
• 4,6-diamino-3-{[3-deoxy-4-c-methyl-3-(methylamino)pentopyranosyl]oxy}-2-hydroxycyclohexyl 2-amino-2,3,4,6,7-pentadeoxy-6-(methylamino)heptopyranoside

• Inchi： 1S/C21H43N5O7/c1-9(25-3)13-6-5-10(22)19(31-13)32-16-11(23)7-12(24)17(14(16)27)33-20-15(28)18(26-4)21(2,29)8-30-20/h9-20,25-29H,5-8,22-24H2,1-4H3/t9-,10-,11-,12-,13-,14+,15+,16-,17-,18-,19-,20+,21-/m0/s1
• InChI Key： CEAZRRDELHUEMR-ZMRLYRBASA-N
• SMILES： O([C@]1([H])[C@@]([H])([C@@]([H])([C@](C([H])([H])[H])(C([H])([H])O1)O[H])N([H])C([H])([H])[H])O[H])[C@@]1([H])[C@]([H])(C([H])([H])[C@@]([H])([C@@]([H])([C@@]1([H])O[H])O[C@@]1([H])[C@]([H])(C([H])([H])C([H])([H])[C@@]([H])([C@]([H])(C([H])([H])[H])N([H])C([H])([H])[H])O1)N([H])[H])N([H])[H])N([H])[H]

Computed Properties

• Exact Mass: 1389.90000
• Monoisotopic Mass: 477.316
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 13
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 200
• XLogP3: -4.1

Experimental Properties

• Color/Form: Clear amber liquid
• Density: 1.3
• Melting Point: 102-108°
• Boiling Point: 669.4 °C at 760 mmHg
• Flash Point: 358.6 °C
• PSA: 627.17000
• LogP: -1.62550
• Specific Rotation: D25 +146°
• Vapor Pressure: 0.0±4.6 mmHg at 25°C
• pka: pKa 8.2(66% DMF) (Uncertain);7.9(H2O) (Uncertain)

Gentamicin Security Information

• Signal Word：Danger
• Hazard Statement： H317 (55.42%) H334 (55.42%) H360 (44.58%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H317 (55.42%) H334 (55.42%) H360 (44.58%)
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides
• Other Chemical Reagents